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Compound of Interest

Compound Name: propachlor ESA

Cat. No.: B044558

Propachlor ethanesulfonic acid (ESA) is an organosulfonic acid and a primary metabolite of the
chloroacetanilide herbicide, propachlor.[1] As a significant environmental transformation
product, its detection and characterization are crucial for environmental monitoring and
toxicological assessment. This guide provides a detailed overview of the chemical structure,
properties, and analytical methodologies related to propachlor ESA.

Chemical Structure and Properties

Propachlor ESA is formed through the metabolic transformation of its parent compound,
propachlor.[2] The chemical properties of propachlor ESA are summarized in the table below.
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Property Value Source

2-0x0-2-(N-propan-2-
IUPAC Name . ) ) [1]
ylanilino)ethanesulfonic acid

Molecular Formula C11H15N0O4S [1]
Molecular Weight 257.31 g/mol [1]
Monoisotopic Mass 257.07217913 Da [1]

] CC(C)N(C1=CC=CC=C1)C(=0O
Canonical SMILES [1]
)CS(=0)(=0)0

BFSZJLBDHMMCAH-
InChl Key [1]
UHFFFAOYSA-N

CAS Number 123732-85-4 [1]

Metabolic Pathway

Propachlor undergoes metabolism in the environment, leading to the formation of several
degradation products, with propachlor ESA being a major metabolite.[3] The transformation
involves the substitution of the chlorine atom with an ethanesulfonic acid group.
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Metabolic transformation of Propachlor to Propachlor ESA.

Experimental Protocols

The analysis of propachlor ESA in environmental samples typically involves extraction
followed by chromatographic separation and detection. The following protocols are based on
methodologies developed by the U.S. Environmental Protection Agency and the U.S.
Geological Survey for the determination of acetamide herbicides and their degradation
products.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/403753-01-s.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/403753-01-s.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/403753-01-s.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/403753-01-s.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/403753-01-s.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/403753-01-s.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/403753-01-s.pdf
https://www.benchchem.com/product/b044558?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000SP63.TXT
https://www.benchchem.com/product/b044558?utm_src=pdf-body-img
https://www.benchchem.com/product/b044558?utm_src=pdf-body
https://www.benchchem.com/product/b044558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation: Extraction from Soil

This protocol details the extraction of propachlor ESA from soil samples.[1][4]

Workflow:

Soil Sample Extraction

Weigh 509 soil sample

l

Add 100mL Acetonitrile:Water (90:10)

l

Shake for 1 hour

l

Filter the extract

l

Concentrate using rotary evaporation

l

Reconstitute in mobile phase

Click to download full resolution via product page

Workflow for the extraction of Propachlor ESA from soil samples.

Detailed Steps:
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o Extraction: A 50-gram soil sample is mixed with 100 mL of an acetonitrile and water solution
(90:10 v/v). The mixture is then shaken for one hour to ensure efficient extraction of the
analyte.

« Filtration: The resulting slurry is filtered to separate the liquid extract from the solid soil
particles.

o Concentration: The filtered extract is concentrated using a rotary evaporator to reduce the
volume and increase the analyte concentration.

o Reconstitution: The concentrated sample is reconstituted in a suitable mobile phase for
chromatographic analysis.

Analytical Determination: Liquid Chromatography-Mass
Spectrometry (LC/MS)

This protocol outlines the analysis of propachlor ESA using online solid-phase extraction
(SPE) followed by liquid chromatography/mass spectrometry (LC/MS).[5]

Instrumentation:

¢ High-Performance Liquid Chromatography (HPLC) system

e Online Solid-Phase Extraction system with an octadecylsilane (C18) cartridge
e Mass Spectrometer (MS) detector

Procedure:

¢ Online SPE: A 10 mL water sample is passed through an online SPE cartridge to concentrate
the analyte and remove interfering matrix components.

o Chromatographic Separation: The analyte is eluted from the SPE cartridge onto a C18
analytical column. A gradient elution is typically used with a mobile phase consisting of water
and acetonitrile, both with formic acid.
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e Mass Spectrometric Detection: The eluent from the HPLC column is introduced into the
mass spectrometer. Detection is performed using electrospray ionization (ESI) in negative
ion mode, monitoring for the specific mass-to-charge ratio (m/z) of propachlor ESA.

Chemical Structure Visualization

The two-dimensional chemical structure of propachlor ESA is depicted below.
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2D Chemical Structure of Propachlor ESA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

e 2. Propachlor | C11H14CINO | CID 4931 - PubChem [pubchem.ncbi.nim.nih.gov]
o 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

e 4. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

¢ 5. Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research
Group: Determination of acetamide herbicides and their degradation products in water using
online solid-phase extraction and liquid chromatography/mass spectrometry [pubs.usgs.gov]

« To cite this document: BenchChem. [Propachlor Ethanesulfonic Acid (ESA): A
Comprehensive Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044558#propachlor-esa-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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